Cas no 2060058-18-4 (methyl 2-2-(3-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate)

• Product Name: methyl 2-2-(3-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate
• CAS No: 2060058-18-4
• MF: C₁₂H₁₁N₃O₅
• MW: 277.232842683792
• MDL: MFCD30498984
• CID: 5183503
• PubChem ID: 125453876
• Update Time: 2025-06-14

methyl 2-2-(3-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 2,5-dihydro-1-(3-nitrophenyl)-5-oxo-, methyl ester
• methyl 2-2-(3-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate

• MDL： MFCD30498984
• Inchi： 1S/C12H11N3O5/c1-20-11(16)5-8-7-13-14(12(8)17)9-3-2-4-10(6-9)15(18)19/h2-4,6-7,13H,5H2,1H3
• InChI Key： UAKKJVFRGBAEJD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC([N+]([O-])=O)=C2)C(=O)C(CC(OC)=O)=CN1

Additional information on methyl 2-2-(3-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate

Research Brief on Methyl 2-2-(3-Nitrophenyl)-3-Oxo-2,3-Dihydro-1H-Pyrazol-4-Ylacetate (CAS: 2060058-18-4)

The compound methyl 2-2-(3-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate (CAS: 2060058-18-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential mechanisms of action.

Recent studies have highlighted the role of methyl 2-2-(3-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate as a key intermediate in the synthesis of novel heterocyclic compounds with anti-inflammatory and anticancer properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate these findings, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, research has also explored the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that methyl 2-2-(3-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate derivatives showed selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The study proposed that the nitro group and the pyrazole ring play a critical role in its bioactivity, possibly through the modulation of reactive oxygen species (ROS) and apoptosis pathways.

The synthesis of methyl 2-2-(3-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate has also been optimized in recent years. A 2023 publication in Tetrahedron Letters described a novel, high-yield synthetic route using microwave-assisted techniques, which significantly reduced reaction times and improved purity. This advancement is expected to facilitate further pharmacological studies and scale-up production for preclinical testing.

Despite these promising findings, challenges remain in the development of this compound for therapeutic use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the current body of research underscores the compound's potential as a versatile scaffold for drug discovery, warranting further investigation.

In conclusion, methyl 2-2-(3-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate (CAS: 2060058-18-4) represents a promising candidate in the search for new anti-inflammatory and anticancer agents. Continued research into its mechanisms of action and structural optimization will be crucial for translating these findings into clinical applications.